Cas no 941923-12-2 (3-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(2-methoxyphenyl)urea)

• Product Name: 3-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(2-methoxyphenyl)urea
• CAS No: 941923-12-2
• MF: C₁₆H₁₄F₂N₆O₂
• MW: 360.318169116974
• CID: 6542896
• Update Time: 2025-05-21

3-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(2-methoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(2-methoxyphenyl)urea
• 1-[[1-(3,4-difluorophenyl)tetrazol-5-yl]methyl]-3-(2-methoxyphenyl)urea

• Inchi： 1S/C16H14F2N6O2/c1-26-14-5-3-2-4-13(14)20-16(25)19-9-15-21-22-23-24(15)10-6-7-11(17)12(18)8-10/h2-8H,9H2,1H3,(H2,19,20,25)
• InChI Key： AONOQWPBJRPAOR-UHFFFAOYSA-N
• SMILES： N(CC1N(C2=CC=C(F)C(F)=C2)N=NN=1)C(NC1=CC=CC=C1OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 3-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(2-methoxyphenyl)urea

Comprehensive Overview of 3-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(2-methoxyphenyl)urea (CAS No. 941923-12-2)

The compound 3-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(2-methoxyphenyl)urea (CAS No. 941923-12-2) is a highly specialized chemical entity with a unique molecular structure. This urea derivative features a tetrazole ring and difluorophenyl moiety, which contribute to its distinct physicochemical properties and potential applications. Researchers and industry professionals are increasingly interested in this compound due to its structural complexity and versatility in various scientific domains.

One of the most intriguing aspects of 3-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(2-methoxyphenyl)urea is its potential role in medicinal chemistry. The presence of both tetrazole and urea functional groups makes it a promising candidate for drug discovery programs. These structural elements are known to participate in hydrogen bonding interactions, which are crucial for biological activity. Current trends in pharmaceutical research emphasize the importance of such multifunctional compounds in addressing complex therapeutic targets.

From a synthetic chemistry perspective, the preparation of CAS No. 941923-12-2 involves sophisticated organic transformations. The incorporation of the difluorophenyl group requires careful consideration of fluorination techniques, while the tetrazole formation demands precise control of reaction conditions. These synthetic challenges make this compound particularly interesting for researchers studying heterocyclic chemistry and organofluorine chemistry, two rapidly evolving fields in modern chemical research.

The physicochemical properties of 3-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(2-methoxyphenyl)urea are influenced by its unique structural features. The methoxyphenyl moiety contributes to the compound's solubility profile, while the tetrazole ring affects its stability and reactivity. Understanding these properties is essential for researchers exploring potential applications in material science and chemical biology, where precise control of molecular interactions is paramount.

Recent advances in computational chemistry have enabled more efficient study of compounds like CAS No. 941923-12-2. Molecular modeling techniques can predict the compound's behavior in various environments, helping researchers optimize its potential applications. This aligns with current trends in green chemistry, where computational methods reduce the need for extensive laboratory experimentation, making chemical research more sustainable and efficient.

The market for specialized chemical compounds such as 3-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(2-methoxyphenyl)urea has shown steady growth in recent years. Pharmaceutical companies and research institutions are increasingly seeking novel chemical entities with unique structural features for drug development programs. The presence of both fluorine and nitrogen-containing heterocycles in this compound makes it particularly valuable for these applications.

Quality control and characterization of CAS No. 941923-12-2 require advanced analytical techniques. Modern spectroscopic methods, including NMR and mass spectrometry, are essential for verifying the compound's purity and structural integrity. These analytical challenges reflect broader trends in chemical analysis, where increasingly sophisticated methods are needed to characterize complex organic molecules.

Storage and handling of 3-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(2-methoxyphenyl)urea require careful consideration of its chemical stability. While not classified as hazardous, proper laboratory practices should be followed to maintain the compound's integrity. This attention to detail is characteristic of modern chemical management systems, which emphasize safety and sustainability in research environments.

The future research directions for CAS No. 941923-12-2 may include exploration of its biological activity, material properties, or potential as a synthetic intermediate. The compound's structural complexity offers numerous possibilities for modification and derivatization, making it a valuable building block for chemical innovation. These opportunities align with current priorities in chemical research, where multifunctional compounds are increasingly important for addressing complex scientific challenges.

In conclusion, 3-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(2-methoxyphenyl)urea represents an interesting case study in modern chemical research. Its unique combination of structural features makes it valuable for various applications, from pharmaceutical development to materials science. As research continues to explore the potential of such complex molecules, compounds like CAS No. 941923-12-2 will likely play an important role in advancing scientific knowledge and technological innovation.